Cas no 65351-00-0 (Heptanoic acid, 2-mercapto-, ethyl ester)

Heptanoic acid, 2-mercapto-, ethyl ester structure
65351-00-0 structure
Product name:Heptanoic acid, 2-mercapto-, ethyl ester
CAS No:65351-00-0
MF:C9H18O2S
MW:190.303021907806
CID:389134
PubChem ID:12389862

Heptanoic acid, 2-mercapto-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 2-mercapto-, ethyl ester
    • ethyl 2-sulfanylheptanoate
    • DTXSID10495963
    • SCHEMBL2136155
    • 65351-00-0
    • Inchi: InChI=1S/C9H18O2S/c1-3-5-6-7-8(12)9(10)11-4-2/h8,12H,3-7H2,1-2H3
    • InChI Key: SQQQKDHNXXPLKS-UHFFFAOYSA-N
    • SMILES: CCCCCC(C(=O)OCC)S

Computed Properties

  • Exact Mass: 190.10275099g/mol
  • Monoisotopic Mass: 190.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 27.3Ų

Recommend Articles

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.